Cas no 2171869-51-3 (1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171869-51-3
• MF: C₁₂H₁₃ClN₄S
• MW: 280.776419401169
• CID: 5963156
• PubChem ID: 165587674
• Update Time: 2025-10-29

1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide
• EN300-1610571
• 1-[(2-chlorophenyl)methyl]-5-ethyl-1H-1,2,3-triazole-4-carbothioamide
• 2171869-51-3

• Inchi： 1S/C12H13ClN4S/c1-2-10-11(12(14)18)15-16-17(10)7-8-5-3-4-6-9(8)13/h3-6H,2,7H2,1H3,(H2,14,18)
• InChI Key： VVSINEQMGOGDTO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(=C(C(N)=S)N=N1)CC

Computed Properties

• Exact Mass: 280.0549453g/mol
• Monoisotopic Mass: 280.0549453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide

Professional Introduction to Compound with CAS No. 2171869-51-3 and Product Name: 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide

The compound identified by the CAS number 2171869-51-3 and the product name 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a triazole ring and a thioamide functional group makes it a structurally unique entity, offering a promising scaffold for further chemical modifications and biological evaluations.

Recent research in the domain of heterocyclic compounds has highlighted the importance of triazole derivatives in developing novel therapeutic agents. The 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide structure incorporates a phenyl ring substituted with a chlorine atom, which is known to enhance binding affinity to biological targets. This feature, combined with the ethyl group at the 5-position of the triazole ring, contributes to the molecule's overall pharmacological profile. Such structural attributes have been widely explored in the synthesis of compounds exhibiting antimicrobial, anti-inflammatory, and anticancer properties.

In the context of modern drug development, the thioamide moiety in this compound is particularly noteworthy. Thioamides are known for their versatility in medicinal chemistry due to their ability to form stable hydrogen bonds and participate in various biochemical interactions. The incorporation of this group into the triazole backbone not only enhances the compound's solubility but also influences its metabolic stability. These characteristics are critical for optimizing pharmacokinetic properties, ensuring that the drug candidate reaches its target site effectively and remains active for an appropriate duration.

Current studies have demonstrated that derivatives of 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide exhibit promising activity against several disease-causing pathogens. For instance, preliminary in vitro assays have revealed inhibitory effects on bacterial enzymes and viral proteases, suggesting potential applications in treating infections and viral diseases. Additionally, the compound's interaction with cellular receptors has been investigated, revealing binding affinities that may be relevant for neurological disorders and chronic inflammatory conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the triazole ring efficiently. These techniques not only streamline the synthetic process but also allow for modifications at various positions within the molecule, enabling fine-tuning of its biological activity.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding mode of 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide with biological targets. These simulations have provided valuable insights into key interactions between the compound and its intended receptors or enzymes. Such data is instrumental in guiding medicinal chemists toward designing more potent and selective drug candidates. The integration of computational tools with experimental approaches has become an indispensable part of modern drug discovery pipelines.

The pharmacological evaluation of this compound has been complemented by preclinical studies in animal models. Initial findings indicate that it exhibits moderate toxicity at higher doses but demonstrates acceptable safety margins at therapeutic concentrations. Furthermore, pharmacokinetic studies have shown that the compound exhibits reasonable bioavailability and distributes effectively across various tissues. These observations support its potential as a lead compound for further development into a clinical candidate.

Future research directions include exploring structural analogs of 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide to optimize its pharmacological profile. By modifying substituents on the phenyl ring or introducing additional functional groups into the triazole core, scientists aim to enhance potency while minimizing side effects. Additionally, investigating synthetic routes that improve scalability will be crucial for transitioning this compound into late-stage drug development.

The broader significance of this research lies in its contribution to addressing unmet medical needs through innovative chemical design. The development of novel heterocyclic compounds like 1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carbothioamide exemplifies how interdisciplinary collaboration between organic chemists, biochemists, and computational scientists can drive progress in pharmaceutical innovation. As our understanding of disease mechanisms continues to evolve, compounds with unique structural features such as this one will play an increasingly vital role in shaping future therapies.